134-20-3

Methyl anthranilate

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• CAS RN:
• 134-20-3

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3

• InChIKey:
• VAMXMNNIEUEQDV-UHFFFAOYSA-N

• Methyl 2-aminobenzoate reacts with 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulphide at 140°C to yield 1,2-dihydro-2-(p-methoxyphenyl)-4H-3,1,2-benzothiazaphosphorin-4-thione-2-sulfide and dimethyl-4-methoxyphenylphosphonotrithioate.
  Methyl anthranilate occurs naturally in grapes and strawberries. It is also found in Burgundy Pinot noir wines, citrus honey and American wines. Methyl anthranilate is also a potent bird repellant.
  Methyl anthranilate is a clear colorless to tan liquid with an odor of grapes. Has light blue fluorescence. (NTP, 1992)
  Methyl anthranilate is a benzoate ester that is the methyl ester of anthranilic acid. It has a role as a metabolite and a flavouring agent. It derives from an anthranilic acid.
  Methyl 2-aminobenzoate, also known as 2-carbomethoxyaniline or 2-(methoxycarbonyl)aniline, belongs to the c...

5-O-Digalloyl-3,4-di-O-galloylquinic acid

• CAS RN:
• 123134-20-3

• Formula:
• C35H28O22

• InChI:
• InChI=1S/C35H28O22/c36-15-1-11(2-16(37)25(15)44)30(47)54-23-9-35(53,34(51)52)10-24(29(23)57-33(50)13-5-19(40)27(46)20(41)6-13)55-31(48)14-7-21(42)28(22(43)8-14)56-32(49)12-3-17(38)26(45)18(39)4-12/h1-8,23-24,29,36-46,53H,9-10H2,(H,51,52)/t23-,24-,29+,35-/m1/s1

• InChIKey:
• OFTCZZCLDWTQNJ-JUUXLJTDSA-N

• 5-O-Digalloyl-3, 4-di-O-galloylquinic acid, also known as 34-g-5-digqa or 3, 4, 5, 5-tetragqa, belongs to the class of organic compounds known as depsides and depsidones. These are polycyclic compounds that is either a polyphenolic compound composed of two or more monocyclic aromatic units linked by an ester bond (depside), or a compound containing the depsidone structure (depsidone). 5-O-Digalloyl-3, 4-di-O-galloylquinic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 5-O-digalloyl-3, 4-di-O-galloylquinic acid is primarily located in the membrane (predicted from logP).